5-(azidomethyl)-1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazole

• IUPAC Name: 5-(azidomethyl)-1-(difluoromethyl)-3-thiophen-2-ylpyrazole
• InChI: InChI=1S/C9H7F2N5S/c10-9(11)16-6(5-13-15-12)4-7(14-16)8-2-1-3-17-8/h1-4,9H,5H2
• InChI Key: JDBSOZKWILNZCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=C2)CN=[N+]=[N-])C(F)F
• Molecular Formula: C9H7F2N5S
• Molecular Weight: 255.25 g/mol

Description

5-(Azidomethyl)-1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazole (5-AMDFT) is a new and promising compound that has been studied for its potential in a variety of scientific applications. It is an azide-containing heterocyclic compound, with the general formula C5H4N4S, and is a derivative of pyrazole. As a versatile compound, 5-AMDFT is of particular interest for its potential to be used in a variety of scientific research applications, such as organic synthesis, drug design, and biomedical research.

Scientific Research Applications

Antitumor Properties

A significant application of thiophene and pyrazole derivatives is in the development of antitumor agents. Studies have synthesized various compounds incorporating thiophene and pyrazole moieties, demonstrating promising antitumor activities against different cancer cell lines. For instance, new bis-pyrazolyl-thiazoles incorporating the thiophene moiety were evaluated for their antitumor activities, revealing compounds with promising IC50 values against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016). Similarly, thiophene-based azo dyes incorporating pyrazolone moiety were synthesized and showed good antitumor activity (Gouda, Fakhr Eldien, Girges, & Berghot, 2016).

Antidepressant and Neuroprotective Effects

Compounds featuring thiophene and pyrazole have been explored for their antidepressant and neuroprotective effects. A series of phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides were synthesized and evaluated for their antidepressant activities. One compound in particular showed significant reduction in immobility time in both force swimming and tail suspension tests, indicating potential antidepressant effects (Mathew, Suresh, & Anbazhagan, 2014).

Antimicrobial and Antifungal Activities

Research into thiophene and pyrazole derivatives has also uncovered significant antimicrobial and antifungal properties. Novel chitosan Schiff bases based on heterocyclic moieties, including pyrazole derivatives, have been synthesized and shown to exhibit antimicrobial activity against a range of bacteria and fungi (Hamed et al., 2020).

Anti-inflammatory and Anti-bacterial Studies

The synthesis of novel 5-(1-aryl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)-1H-tetrazoles and their structural characterization, alongside Hirshfeld analysis, has revealed compounds with excellent anti-inflammatory activity and anti-bacterial inhibitory potency, providing a pathway for the development of new therapeutic agents (Kumbar et al., 2018).

Optoelectronic Applications

Additionally, novel heterocyclic compounds, including thiophene and pyrazole derivatives, have been designed and synthesized, showing promising applications in optoelectronics due to their emission properties. These materials exhibit blue and green emission, making them suitable for opto-electronic applications (Ramkumar & Kannan, 2015).